Cas no 1214790-52-9 ((e)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid)

• Product Name: (e)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid
• CAS No: 1214790-52-9
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 4909208
• Update Time: 2025-06-13

(e)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(2,4-di(pyridin-3-yl)phenyl)acrylic acid
• (e)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid

• Inchi： 1S/C19H14N2O2/c22-19(23)8-7-14-5-6-15(16-3-1-9-20-12-16)11-18(14)17-4-2-10-21-13-17/h1-13H,(H,22,23)/b8-7+
• InChI Key： DIUMHCOFCSVGJU-BQYQJAHWSA-N
• SMILES： OC(/C=C/C1C=CC(C2C=NC=CC=2)=CC=1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 3
• Topological Polar Surface Area: 63.1

Additional information on (e)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid

Comprehensive Overview of (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid (CAS No. 1214790-52-9): Properties, Applications, and Research Insights

The compound (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid (CAS No. 1214790-52-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. With its unique structural features, including a conjugated acrylic acid moiety and dual pyridin-3-yl substituents, this compound exhibits remarkable potential for applications ranging from drug development to advanced material design. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive molecules and functional materials.

One of the key reasons for the rising interest in (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid is its role as a building block in the synthesis of small-molecule inhibitors and fluorescence probes. The presence of the pyridine rings enhances its ability to interact with biological targets, making it a valuable candidate for drug discovery projects. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in the development of therapeutics for complex diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, CAS No. 1214790-52-9 is also being investigated for its photophysical properties. The conjugated system formed by the acrylic acid and aryl groups allows for efficient light absorption and emission, making it a promising candidate for organic electronics and sensor technologies. With the global push toward sustainable and energy-efficient materials, this compound aligns well with current trends in green chemistry and renewable energy solutions.

From a synthetic perspective, the preparation of (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid involves sophisticated cross-coupling reactions and Wittig olefination techniques. These methods are widely discussed in academic circles, particularly in the context of heterocyclic chemistry and catalysis. The compound’s stability under various conditions further enhances its utility in industrial-scale production, addressing the need for scalable and cost-effective synthetic routes.

Another area of growing relevance is the use of CAS No. 1214790-52-9 in computational chemistry and molecular modeling. Researchers are leveraging density functional theory (DFT) calculations to predict its electronic structure and reactivity, which is critical for optimizing its performance in targeted applications. This approach is particularly valuable in the era of AI-driven drug design, where predictive modeling accelerates the discovery of high-potential compounds.

As the scientific community continues to explore the multifaceted applications of (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid, its commercial availability and purity remain critical considerations. Suppliers and manufacturers are focusing on providing high-quality batches to meet the demands of research laboratories and pharmaceutical companies. Ensuring consistent analytical standards and regulatory compliance is essential for its adoption in clinical and industrial settings.

In summary, (E)-3-(2,4-Di(pyridin-3-yl)phenyl)acrylic acid (CAS No. 1214790-52-9) represents a versatile and promising compound with broad applicability across multiple scientific disciplines. Its unique chemical structure, combined with emerging research trends, positions it as a molecule of significant interest for future innovations. Whether in biomedical research, material science, or sustainable technology, this compound is poised to play a pivotal role in advancing next-generation solutions.